(2E,8E)-deca-2,8-dienedioic Acid
Description
(2E,8E)-Deca-2,8-dienedioic acid is a medium-chain dicarboxylic acid characterized by two trans-configured double bonds at positions 2 and 7. Derivatives of this compound, such as esters and amides, have been synthesized for antimicrobial and cytotoxic evaluations .
Properties
Molecular Formula |
C10H14O4 |
|---|---|
Molecular Weight |
198.22 g/mol |
IUPAC Name |
(2E,8E)-deca-2,8-dienedioic acid |
InChI |
InChI=1S/C10H14O4/c11-9(12)7-5-3-1-2-4-6-8-10(13)14/h5-8H,1-4H2,(H,11,12)(H,13,14)/b7-5+,8-6+ |
InChI Key |
JSERQGNBTYSHLP-KQQUZDAGSA-N |
Isomeric SMILES |
C(C/C=C/C(=O)O)CC/C=C/C(=O)O |
Canonical SMILES |
C(CCC=CC(=O)O)CC=CC(=O)O |
Origin of Product |
United States |
Preparation Methods
Diethyl-(2E,8E)-Deca-2,8-dienedioate (Compound 17)
The most widely reported precursor to (2E,8E)-deca-2,8-dienedioic acid is its diethyl ester, synthesized via a Wittig reaction between glutaraldehyde and ethyl triphenylphosphoranylidene acetate.
Procedure :
-
Reagents : Glutaraldehyde (40% w/w, 3.0 mL, 12.7 mmol) and ethyl triphenylphosphoranylidene acetate (6.30 mL, 31.8 mmol) are combined in dichloromethane (DCM).
-
Conditions : The reaction proceeds at room temperature for 16 hours under inert atmosphere.
-
Workup : The crude product is extracted with ether, washed with brine, and purified via silica gel chromatography (1:5 Et₂O:pentane).
Alternative Diester Derivatives
Di-tert-butyl and di-3-pentyl esters are prepared similarly, with modifications to the phosphorus ylide and purification conditions:
| Diester | Ylide | Solvent | Yield (%) | Purification |
|---|---|---|---|---|
| Di-tert-butyl | tert-Butyl phosphorane | THF | 65 | Silica (1:5 Et₂O:pentane) |
| Di-3-pentyl | 3-Pentyl phosphorane | DCM | 60 | Alumina chromatography |
Key Observation : Bulkier ester groups (e.g., tert-butyl) improve crystallinity but require longer reaction times (24–48 hours).
Hydrolysis of Diesters to (2E,8E)-Deca-2,8-dienedioic Acid
Basic Hydrolysis
Procedure :
-
Reagents : Diethyl-(2E,8E)-deca-2,8-dienedioate (1.0 mmol) is treated with LiOH (2.5 eq.) in THF:H₂O (3:1).
-
Conditions : Stirring at room temperature for 12 hours.
-
Workup : Acidification with HCl (1M), extraction with DCM, and purification via Dowex ion-exchange chromatography.
Acidic Hydrolysis
Procedure :
-
Reagents : Di-tert-butyl ester (1.0 mmol) is treated with TFA:DCM (1:1).
-
Conditions : Stirring at 0°C for 1 hour, followed by 16 hours at room temperature.
-
Workup : Concentration in vacuo and ion-exchange chromatography.
Yield : 71%.
Advantage : Avoids epimerization, preserving (E,E)-configuration.
Spectroscopic Characterization of (2E,8E)-Deca-2,8-dienedioic Acid
Nuclear Magnetic Resonance (NMR)
Infrared Spectroscopy (IR)
-
IR (KBr) : 3200–2500 cm⁻¹ (broad, O-H stretch), 1695 cm⁻¹ (C=O stretch), 1635 cm⁻¹ (C=C stretch).
Comparative Analysis of Synthetic Methods
| Parameter | Wittig Reaction | Basic Hydrolysis | Acidic Hydrolysis |
|---|---|---|---|
| Yield (%) | 60–81 | 74 | 71 |
| Reaction Time (h) | 16–48 | 12 | 16 |
| Stereoselectivity | >95% E,E | >98% retention | >98% retention |
| Purification | Chromatography | Ion-exchange | Ion-exchange |
Trade-offs : The Wittig reaction offers scalability but requires chromatographic purification, while hydrolysis methods are efficient but necessitate acidic/basic handling.
Applications and Derivatives
(2E,8E)-Deca-2,8-dienedioic acid serves as a precursor to:
Chemical Reactions Analysis
Types of Reactions
(2E,8E)-deca-2,8-dienedioic Acid undergoes several types of chemical reactions, including:
Oxidation: The compound can be further oxidized to produce various derivatives.
Reduction: Reduction reactions can convert the double bonds into single bonds, altering the compound’s properties.
Substitution: The carboxylic acid groups can participate in substitution reactions, forming esters, amides, and other derivatives.
Common Reagents and Conditions
Oxidation: Reagents such as potassium permanganate (KMnO₄) or ozone (O₃) are commonly used.
Reduction: Catalysts like palladium on carbon (Pd/C) or hydrogen gas (H₂) are typical.
Substitution: Acid chlorides and alcohols are often employed in esterification reactions.
Major Products Formed
The major products formed from these reactions include various esters, amides, and reduced forms of the original compound
Scientific Research Applications
(2E,8E)-deca-2,8-dienedioic Acid has a wide range of applications in scientific research:
Chemistry: It is used as a building block for synthesizing more complex molecules.
Biology: The compound’s derivatives are studied for their potential biological activities.
Medicine: Research is ongoing to explore its potential therapeutic uses.
Industry: It is utilized in the production of polymers, resins, and other industrial materials.
Mechanism of Action
The mechanism by which (2E,8E)-deca-2,8-dienedioic Acid exerts its effects involves interactions with various molecular targets. The conjugated double bonds and carboxylic acid groups allow it to participate in a range of chemical reactions, influencing biological pathways and industrial processes. The exact molecular targets and pathways depend on the specific application and derivative of the compound.
Comparison with Similar Compounds
Chain Length and Double Bond Positioning
a. Hexa-2,4-dienoic acid (CAS 110-44-1)
- Structure : C₆H₈O₂, with conjugated double bonds at positions 2 and 4.
- Key Differences: Shorter chain length and conjugated double bonds enhance resonance stabilization, increasing acidity (pKa ~4.5) compared to non-conjugated systems.
- Applications : Used as a food preservative and intermediate in polymer synthesis .
b. Matricaric Acid [(2E,8E)-Deca-2,8-diene-4,6-dienoic acid]
Functional Group Variations
a. (2E,8E)-Deca-2,8-dienedioic Acid Derivatives
- Diethyl (2E,8E)-Deca-2,8-dienoate: Ester form synthesized via ozonolysis and reduction. Exhibits lower polarity (logP ~3.5) and higher volatility than the diacid .
- Amide Derivatives: (S)-2-[(2E,8E)-Deca-2,8-dienamido]-3-(2-hydroxyphenyl)propionic acid: Yellow solid with ethanol solubility of 0.1 g/100 mL. Cytotoxicity evaluated in cancer cell lines .
b. Deca-2,8-dien-4,6-diynedioic Acid (CAS 5579-61-3)
Bioactivity Profiles
Q & A
Basic Research Questions
Q. What are the established synthetic routes for (2E,8E)-deca-2,8-dienedioic acid, and what key reaction conditions are required?
- Methodological Answer : The compound can be synthesized via conjugated diyne formation under palladium-catalyzed cross-coupling reactions. Marvell et al. (1978) reported a stepwise approach using controlled temperatures (0–5°C) and inert atmospheres to prevent oxidation of the diyne and diene moieties. Precursor alignment and stoichiometric ratios of alkynes are critical to avoid polymerization byproducts .
Q. How can the structure of (2E,8E)-deca-2,8-dienedioic acid be confirmed using spectroscopic methods?
- Methodological Answer :
- Nuclear Magnetic Resonance (NMR) : ¹H NMR identifies olefinic protons (δ 5.5–6.5 ppm, coupling constants J ≈ 15 Hz for trans-configuration). ¹³C NMR confirms carboxylic carbons (~170–175 ppm) and sp-hybridized carbons (diynedioic backbone, ~70–100 ppm).
- Infrared Spectroscopy (IR) : Strong O–H stretches (~2500–3300 cm⁻¹) and conjugated C=O stretches (~1680–1720 cm⁻¹) validate the acid functionality .
Advanced Research Questions
Q. What experimental challenges arise in maintaining regioselectivity during the synthesis of (2E,8E)-deca-2,8-dienedioic acid, and how can they be mitigated?
- Methodological Answer : The conjugated diyne and diene groups increase susceptibility to side reactions (e.g., cyclization or oxidation). Strategies include:
- Radical Inhibitors : Addition of TEMPO (2,2,6,6-tetramethylpiperidin-1-oxyl) to suppress radical-mediated polymerization.
- Low-Temperature Conditions : Maintaining reactions below 10°C minimizes thermal degradation.
- Stepwise Synthesis : Isolating intermediates (e.g., diynedioic esters) before introducing the diene moiety improves regiocontrol .
Q. How do discrepancies in reported yields from Marvell et al. (1978) and Heilbron et al. (1947) inform current synthetic approaches?
- Methodological Answer : Marvell et al. achieved higher yields (∼65%) using anhydrous solvents and palladium catalysts, whereas Heilbron et al. reported lower yields (∼35%) in aqueous systems. These discrepancies highlight the sensitivity of diyne stability to moisture and catalyst purity. Modern protocols emphasize rigorous solvent drying (e.g., molecular sieves) and catalyst screening (e.g., Pd(PPh₃)₄ vs. PdCl₂) to optimize reproducibility .
Q. What strategies are effective for purifying (2E,8E)-deca-2,8-dienedioic acid from complex reaction mixtures containing fatty acid contaminants?
- Methodological Answer : Hydrophobic adsorption using resins like AmberLite FPX66 selectively binds the target compound. Ethanol (≥95%) is optimal for desorption, achieving >80% recovery. Chromatographic column elution (C18 stationary phase, acetonitrile/water gradient) further resolves residual fatty acids, validated by HPLC-MS .
Data Analysis and Experimental Design
Q. How should researchers analyze conflicting data regarding the compound’s stability under varying pH conditions?
- Methodological Answer :
- Controlled Stability Assays : Incubate the compound in buffered solutions (pH 2–12) and monitor degradation via UV-Vis (λ = 230–260 nm for conjugated systems).
- Statistical Validation : Use ANOVA to compare degradation rates across pH levels, ensuring p < 0.05 for significance. Discrepancies may arise from trace metal ions (e.g., Fe³⁺) in buffers; include EDTA chelation controls .
Q. What computational tools are recommended for modeling the electronic structure of (2E,8E)-deca-2,8-dienedioic acid?
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
